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Compound of Interest

Bis(cyclooctene)iridium(l) chloride,
Compound Name:

dimer
CAS No.: 12246-51-4
Cat. No.: B576695

Get Quote

\ J

: Molecular Weight, Formula, and Synthetic Protocols To: Research Scientists, Process
Chemists, and Drug Discovery Leads

Executive Summary & Chemical Identity[1]

Chlorobis(cyclooctene)iridium(l) dimer, denoted as

, Is a premier organometallic precursor used extensively in homogeneous catalysis.[1][2] Unlike
its cyclooctadiene (COD) analogue, the cyclooctene (COE) ligands in this complex are
monodentate and highly labile. This specific property makes

the preferred starting material for synthesizing sterically crowded or electronically sensitive
iridium catalysts, including Crabtree’s catalyst for hydrogenation and various C-H activation
systems used in late-stage drug functionalization.

Physicochemical Constants
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Property

Specification

IUPAC Name

Di-p-chlorotetrakis(cyclooctene)diiridium(l)

Common Abbreviation

CAS Registry Number 12246-51-4

Empirical Formula

Molecular Weight 896.13 g/mol

Geometry Square Planar (at Ir centers)

Appearance Yellow to Orange air-sensitive solid

Solubility Soluble in benzene, DCM, THF; decomposes in

alcohols

Structural Analysis and Molecular Weight

Calculation

The molecular integrity of

relies on the dimeric structure where two iridium atoms are bridged by two chloride ligands.[1]
Each iridium center is further coordinated by two separate cyclooctene molecules acting as

monodentate olefin ligands.

Formula Derivation

e Iridium (Ir): 2 atoms
192.217 u=384.434 u
e Chlorine (Cl): 2 atoms

35.453 u=70.906 u

e Cyclooctene (

): 4 ligands
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[(8

12.011) + (14
1.008)] u = 4
110.20 u = 440.80 u

Total Molecular Weight:

(Note: Minor variations in the second decimal place may occur depending on the specific
atomic weight standard used, e.g., IUPAC 2021).

High-Fidelity Synthesis Protocol

Objective: Synthesize high-purity

free of Ir(lll) impurities. Mechanism: Reductive complexation. Iridium(lll) is reduced to Iridium(l)
by the solvent (alcohol), which serves as the sacrificial reductant.[3]

Reagents & Materials[2][3][4][5][9][10][11][12][13]

e Precursor: Ammonium hexachloroiridate(lll) hydrate

or Iridium(lll) chloride hydrate
[3]

e Ligand: Cyclooctene (cis-cyclooctene), excess.[4]
e Solvent: Isopropyl alcohol (IPA) and degassed Water (2:1 ratio).
o Atmosphere: Nitrogen (

) or Argon (Ar).

Step-by-Step Methodology

o System Preparation: Flame-dry a three-neck round-bottom flask equipped with a reflux
condenser and a nitrogen inlet. Purge with

for 15 minutes.
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e Solvent Deoxygenation: Sparge the IPA/Water mixture with nitrogen for 30 minutes prior to
use. Rationale: Ir(l) species are susceptible to oxidative addition of

, leading to decomposition.

e Charge: Add 2.0 g of Iridium salt and 10 mL of cyclooctene to the flask. Add 60 mL of the
degassed solvent mixture.

e Reaction (Reflux): Heat the mixture to reflux (

) under nitrogen.

o Observation: The solution will initially be dark brown/red (Ir(1ll)). Over 2—4 hours, it will
transition to a yellow suspension as the Ir(I) dimer precipitates.

o Completion: Continue reflux for 3—4 hours. The reaction is complete when the supernatant is
nearly colorless and a heavy yellow precipitate has formed.

e Isolation:

o Cool the mixture to room temperature under

o Filter the solid rapidly under a blanket of nitrogen (Schlenk filtration recommended).
o Wash with cold, degassed ethanol (
mL) to remove unreacted cyclooctene and byproducts.
e Drying: Dry the yellow solid under high vacuum (

mbar) for 4 hours.

Self-Validating Checkpoints

o Color Metric: If the product is green or brown, incomplete reduction has occurred.
Recrystallize or repeat reflux.

e Solubility Test: A small aliquot should dissolve in
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to give a clear yellow solution. Turbidity indicates residual inorganic salts.

Mechanistic Workflow & Applications

The utility of

stems from the "Coe Effect"—the cyclooctene ligands are significantly more labile than the
chelating cyclooctadiene (COD) ligands found in

. This allows for milder ligand exchange conditions, critical for attaching fragile chiral
phosphines or N-heterocyclic carbenes (NHCs).

Synthesis & Ligand Exchange Workflow

Ir(1ll) Precursor Reagents:
(IrCI3 or (NH4)3IrCI6) Cyclooctene (xs) + iPrOH/H20

Reflux (N2 atm)
Reductive Complexation

3-4 hrs, Precipitate

[Ir(coe)2Cl]2
(Yellow Solid)

Labile COE loss

Ligand Exchange
(Phosphines, NHC, Pyridine)

Coordination

Active Catalyst
(e.g., Crabtree's, SABRE)
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Figure 1: Logical workflow for the synthesis of the dimer and its subsequent transformation into

active catalytic species.

Key Applications in Drug Development

C-H Activation & Isotope Labeling: The dimer is a precursor for catalysts used in SABRE
(Signal Amplification By Reversible Exchange).[5] This technique hyperpolarizes substrates
for NMR, allowing for the detection of trace metabolites or drug intermediates.

o Mechanism:[5][6]

reacts with pyridine and

to form the active polarization transfer catalyst.[5]

Asymmetric Hydrogenation: Drug candidates requiring high enantiomeric excess often utilize
Iridium-P,N or Iridium-P,P catalysts derived from this dimer. The labile COE ligands allow
bulky chiral ligands (e.g., ThrePHOX, BINAP) to coordinate without the harsh heating
required to displace COD.

Hydrofunctionalization: Used in the hydrosilylation of N-heterocycles, a common motif in
pharmaceutical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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